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Compound of Interest

Compound Name: Acid Brown 348

Cat. No.: B13734016

Essential Safety and Handling Guide for Acid
Brown 348

This guide provides crucial safety and logistical information for the handling and disposal of C.I.
Acid Brown 348 (CAS No. 72827-72-6). Adherence to these procedures is vital for ensuring
the safety of laboratory personnel and minimizing environmental impact.

Hazard Identification

Acid Brown 348 is a brown, odorless powder.[1] The primary hazards associated with this
chemical include:

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with nausea,
vomiting, and diarrhea.[1]

e Inhalation: May cause irritation to the respiratory tract.[1]
e Eye Contact: Dust may lead to irritation and inflammation.[1]

o Skin Contact: Prolonged or repeated contact can cause skin irritation, particularly in sensitive
individuals.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential to minimize exposure when handling Acid Brown

348, especially in its powdered form.

Protection Type Required PPE

Specifications & Rationale

) Chemical Safety Goggles or
Eye/Face Protection

Must be worn to protect
against dust particles and
potential splashes.[1][2] Tightly
fitting safety goggles

Face Shield )
conforming to EN 166 (EU) or
NIOSH (US) standards are
recommended.[3]
Nitrile or rubber gloves are
) ] ) ) suitable for preventing skin
Skin Protection Chemically Resistant Gloves

contact.[1][2] Gloves must be

inspected before use.[3]

Should be worn to protect

clothing and prevent skin
Lab Coat or Apron exposure.[2] Fire/flame

resistant and impervious

clothing is recommended.[3]

Respiratory Protection NIOSH-Approved Respirator

Essential when working with
the dye in its powdered form to
prevent inhalation of airborne
particles.[1][2][4] A full-face
respirator should be used if
exposure limits are exceeded

or irritation is experienced.[3]

Engineering Controls

Proper engineering controls are necessary to control airborne levels of Acid Brown 348.

e Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood.[1][3]

o Safety Stations: An eyewash facility and a safety shower must be readily accessible.[1]
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure all necessary PPE is worn correctly before handling.

o Work within a designated area, such as a chemical fume hood, to minimize dust
generation and accumulation.[1]

o Keep the container tightly closed when not in use.[1]
» Handling:
o Avoid direct contact with eyes, skin, and clothing.[1]
o Prevent the formation of dust and aerosols.[3]
o Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

o Remove contaminated clothing and wash it before reuse.[1]

Spill and Emergency Procedures

Spill Response:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wearing appropriate PPE, vacuum or sweep up the material.[1]

Place the collected material into a suitable, closed container for disposal.[1]

Avoid generating dusty conditions during cleanup.[1]
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First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. Seek medical

attention if breathing is difficult.[1]

Skin Contact

Wash the affected area with soap and plenty of
water. Remove contaminated clothing. Get

medical aid if irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do not induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1]

Disposal Plan

As an azo dye, Acid Brown 348 should not be disposed of down the sink.[5]

o Waste Collection: Collect all waste material, including spilled powder and contaminated

items (e.qg., gloves, paper towels), in a designated, labeled, and sealed container.

» Professional Disposal: Azo dye waste should be handled by a licensed waste disposal

contractor.[5]

o Regulatory Compliance: Waste generators must consult state and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Quantitative Safety Data

Specific quantitative exposure limits for Acid Brown 348 are not readily available. In the

absence of specific data, general guidelines for nuisance dust should be followed.
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Parameter

Value/Recommendation

CAS Number

72827-72-6[1]

Physical State

Solid (Brown Powder)[1]

pH (Solution)

7.5[1]

Incompatibilities

Strong oxidizing agents, strong reducing agents.

[1]

Exposure Limits (General)

Follow OSHA's PEL for nuisance dust: 15
mg/m3 (total dust) and 5 mg/m?3 (respirable

fraction) as a general guideline.[2]

Visualization: Safe Handling and Disposal Workflow
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[ Start: Prepare for Handling j

1. Don Correct PPE
(Goggles, Gloves, Respirator, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Eyewash Station)

3. Handle Acid Brown 348
(Avoid Dust, Minimize Spills)

Spill or Exposure Occurs

IMMEDIATE ACTION

Follow Emergency Procedures
(First Aid, Spill Cleanup)

4. Post-Handling Cleanup
(Wash Hands, Decontaminate Surfaces)

5. Collect Waste
(Excess chemical, contaminated PPE)

6. Professional Disposal
(Contact Waste Contractor)

[ End: Procedure Complete j

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acid Brown 348.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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